1,5Z,8Z-Undecatrien-3-one
Description
For example, and highlight advancements in radical-mediated reactions, such as α-methylene radical cation-induced 1,5-hydrogen atom transfer (1,5-HAT), which enable the modular assembly of complex molecules like pyridine derivatives and axially chiral heterocycles . These methods could theoretically apply to synthesizing conjugated trienones like 1,5Z,8Z-Undecatrien-3-one, leveraging radical intermediates to overcome challenges in stereochemical control and functional group compatibility.
Properties
CAS No. |
1394230-55-7 |
|---|---|
Molecular Formula |
C11H16O |
Molecular Weight |
164.247 |
Purity |
90% min. |
Synonyms |
1,5Z,8Z-Undecatrien-3-one |
Origin of Product |
United States |
Comparison with Similar Compounds
Pyridine Derivatives and Axially Chiral Heterocycles (–2)
Key Similarities :
- Radical Reactivity: Both 1,5Z,8Z-Undecatrien-3-one (hypothetically) and pyridine derivatives rely on conjugated systems for stability and reactivity. The iron/amine catalytic system in facilitates the formation of fused pyridines via α-methylene radical cations, suggesting that similar strategies could stabilize trienone intermediates .
- Functional Group Tolerance: The iron-catalyzed protocol in accommodates diverse substituents (e.g., halides, esters), a feature critical for modifying trienones like 1,5Z,8Z-Undecatrien-3-one for applications in materials or pharmaceuticals .
Key Differences :
- Synthetic Pathways: Pyridine derivatives are synthesized via radical relay cyclization, whereas trienones may require alternative methods, such as Wittig olefination or conjugate additions, to install conjugated double bonds.
- Applications: Pyridine derivatives are prioritized for axial chirality in drug discovery , while trienones are more commonly associated with flavor/fragrance industries or as intermediates in polyene synthesis.
1,5-Disubstituted 1,2,4-Triazoles ()
Key Similarities :
- Modular Synthesis: describes a one-pot synthesis of triazoles using amidine reagents and hydrazines, emphasizing efficiency and scalability—principles applicable to trienone synthesis .
Key Differences :
- Reactivity: Triazoles exhibit nucleophilic character at nitrogen centers, whereas trienones undergo electrophilic additions or Diels-Alder reactions due to their α,β-unsaturated ketone moieties.
- Biological Activity: Triazoles are often bioactive (e.g., antifungal agents), while trienones are more frequently used in perfumery or as synthetic intermediates.
Substituted 1,2,5-Oxadiazines ()
Key Similarities :
- Heterocyclic Frameworks: Both oxadiazines and trienones incorporate electron-deficient systems (e.g., ketones or nitriles), enabling diverse reactivity profiles .
- Synthetic Conditions: Acetic anhydride-mediated cyclization in oxadiazine synthesis () parallels methods for forming cyclic ketones or lactones in trienone chemistry .
Key Differences :
- Stability: Oxadiazines in are isolated as precipitates with defined melting points, whereas trienones may require stabilization against polymerization due to extended conjugation.
- Applications: Oxadiazines are explored for agrochemicals, while trienones are valorized for their olfactory properties.
1,5-Dicarbonyl Compounds ()
Key Similarities :
- Carbonyl Reactivity: Both 1,5Z,8Z-Undecatrien-3-one and 1,5-dicarbonyl compounds participate in retro-Michael reactions, enabling kinetic resolution via chiral HPLC—a technique critical for isolating enantiopure trienones .
- Stereochemical Complexity: highlights the challenge of resolving stereocenters in 1,5-dicarbonyl systems, a hurdle also relevant to trienones with Z/E isomerism .
Key Differences :
- Synthesis: 1,5-Dicarbonyls are often prepared via Claisen or Aldol condensations, whereas trienones may require cross-metathesis or photochemical methods.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
